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Introduction to Sulfaguanidine

Sulfaguanidine is a sulfonamide antibiotic that has maintained relevance due to its specific physicochemical
properties and specialized applications. As a derivative of sulfanilamide, its core structure consists of a
sulfonamide group linked to a guanidine moiety [1]. The figure below illustrates the core structural

relationship between sulfanilamide and sulfaguanidine.
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Structural derivation of sulfaguanidine from the sulfanilamide core.

Its primary mechanism of action is historically rooted in the competitive inhibition of bacterial
dihydropteroate synthase. This enzyme is crucial for the incorporation of para-aminobenzoic acid (PABA)
into folic acid, thereby depleting nucleotides and inhibiting bacterial growth [2]. A key differentiator for
sulfaguanidine is its high pKa of approximately 12.1 [3]. This makes the molecule predominantly
positively charged at physiological pH, which is directly responsible for its poor absorption from the
gastrointestinal tract [2] [1]. This property historically led to its classification as a "Sulfonamide Limited to

the Gastrointestinal Tract" [2], aiming to act locally on gut flora.

Current Applications and Market Outlook

Although its human medical use has declined, sulfaguanidine remains significant in several sectors. The
global market is projected to grow from an estimated USD 120 million in 2024 to USD 180 million by 2033,
with a compound annual growth rate (CAGR) of 5.5% [4]. Another analysis projects a stronger CAGR of
10.6% from 2025 to 2032, driven by demand in developing regions and veterinary applications [5].

The table below summarizes its primary contemporary uses:

Application Area Specific Use Key Rationale & Findings

Veterinary Treatment of bacterial infections Cost-effectiveness; improves animal health

Medicine [6] in livestock (cattle, pigs, poultry), and productivity; reports of faster recovery
such as enteritis. and lower mortality.

Industrial Manufacturing of dyes and Chemical properties facilitate synthesis;

Chemistry [6] pigments, particularly azo dyes. provides consistent colorfastness and high

yield.

Agriculture [6] Component in fungicide and Antimicrobial properties help control plant
pesticide formulations. pathogens; can increase crop yields.

Pharmaceutical Foundation for developing new Aims to overcome bacterial resistance

R&D [6] antibiotic derivatives. issues associated with traditional
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Application Area Specific Use Key Rationale & Findings

sulfonamides.

Analytical Reagent in laboratory assays and  Stability and reactivity are suitable for
Chemistry [6] [3] solid-phase extraction. detecting bacterial contamination and
analyzing environmental water samples.

Technical Data and Properties

For research and development purposes, the key technical data is summarized below.

Property Details
Chemical Name N-(4-aminobenzenesulfonyl)guanidine [7]
Molecular Formula C7H1oN405S [7]

Average Molecular 214.24 g/mol [7]
Weight

CAS Number 57-67-0 [7]

Chemical Structure Aromatic benzenesulfonamide with a guanidine substituent on the sulfonamide
nitrogen (N1) [7] [1].

ATC Code AO07ABO3 [7] (Antidiarrheals, intestinal antiinflammatory/antiinfective agents).

pKa ~12.1 [3] (Strongly basic).

Solubility 0.805 mg/mL (predicted) [7]. Generally soluble in aqueous alkali hydroxides
[1].

Log P -1.22 (Hydrophilic) [1].

Experimental Protocols and Modern Research
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Synthesis and Purification

Recent patent literature describes improved synthesis methods. One modern preparation involves a

purification process to achieve compendial grade quality. The workflow for this method is shown below.

Reaction Mass
(Technical Sulfaguanidine, Water, Charcoal)

Heat to 100-105°C
Hold for 35-40 min

Cool to 25°C
over 3-7 hours

(Wash with Purified Watea

(Dry at 100i10°C)
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Workflow for a modern sulfaguanidine purification process [8].
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The washing step continues until impurities are reduced to specified limits: chlorides < 0.02% and sulfates

<0.04% [8].

Analytical and Environmental Detection

A specific Molecularly Imprinted Polymer (MIP) solid-phase extraction method has been developed to
isolate sulfaguanidine from complex water samples, addressing its challenging physicochemical properties

[3].

o Template and Monomers: Sulfaguanidine is used as the template molecule. The functional
monomer is methacrylic acid (MAA), and the cross-linker is ethylene glycol dimethacrylate
(EDGMA), polymerized in acetonitrile [3].

e SPE Procedure: The resulting MIP (MIPMAA) is packed into SPE cartridges. Water samples are
loaded, and interfering compounds are washed away. The target sulfaguanidine is then eluted with a
methanol-acetic acid mixture, leading to significantly improved recovery rates for analysis [3].

Future Perspectives and Research Directions

Research and commercial interest in sulfaguanidine are evolving in several key areas:

e Combating Antibiotic Resistance: There is ongoing R&D into sulfaguanidine derivatives to create
next-generation antibiotics with improved efficacy and safety profiles [6].

o Safety and Allergy Management: A 2025 study externally validated the SULF-FAST clinical decision
rule, a tool for stratifying patients' risk of sulfonamide antibiotic allergy. A SULF-FAST score of <3 was
associated with a >95% rate of negative direct oral challenge, allowing for safer patient delabeling [9].

o Market and Regulatory Trends: The market growth is fueled by veterinary and industrial demand.
However, this is tempered by increasingly tight global regulations on antibiotic use and
environmental concerns, particularly regarding antibiotic residues [6] [5] [4].

Conclusion

Sulfaguanidine serves as a compelling example of a classic pharmaceutical agent that has found sustained,
niche utility. Its unique physicochemical properties, which initially defined its therapeutic application, now

underpin its value in veterinary science, industrial processes, and analytical chemistry. Future growth and
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relevance will be driven by innovation in derivative development, sophisticated analytical methods for

environmental monitoring, and careful adherence to an evolving regulatory landscape.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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